Cas no 1005207-24-8 (4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene)
4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene
- Benzene, 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)-
- AKOS012624985
- EN300-1930109
- 1005207-24-8
- 4-methoxy-3-(trifluoromethyl)benzyl chloride
- DA-16485
- DTXSID60700094
- SCHEMBL2023009
-
- Inchi: 1S/C9H8ClF3O/c1-14-8-3-2-6(5-10)4-7(8)9(11,12)13/h2-4H,5H2,1H3
- InChI Key: KTLOQWHAYACDFQ-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=C(C(F)(F)F)C=1)OC
Computed Properties
- Exact Mass: 224.021577g/mol
- Monoisotopic Mass: 224.021577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 224.61g/mol
- XLogP3: 3.2
- Topological Polar Surface Area: 9.2Ų
4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010471-250mg |
4-Methoxy-3-(trifluoromethyl)benzyl chloride |
1005207-24-8 | 97% | 250mg |
$494.40 | 2023-09-04 | |
| Alichem | A013010471-500mg |
4-Methoxy-3-(trifluoromethyl)benzyl chloride |
1005207-24-8 | 97% | 500mg |
$798.70 | 2023-09-04 | |
| Alichem | A013010471-1g |
4-Methoxy-3-(trifluoromethyl)benzyl chloride |
1005207-24-8 | 97% | 1g |
$1519.80 | 2023-09-04 | |
| TRC | B535785-10mg |
4-(Chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene |
1005207-24-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B535785-50mg |
4-(Chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene |
1005207-24-8 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B535785-100mg |
4-(Chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene |
1005207-24-8 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-1930109-1g |
4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene |
1005207-24-8 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1930109-5g |
4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene |
1005207-24-8 | 5g |
$2028.0 | 2023-09-17 | ||
| Enamine | EN300-1930109-10g |
4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene |
1005207-24-8 | 10g |
$3007.0 | 2023-09-17 | ||
| Enamine | EN300-1930109-0.05g |
4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene |
1005207-24-8 | 0.05g |
$587.0 | 2023-09-17 |
4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene
Professional Introduction to 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene (CAS No. 1005207-24-8)
4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene, identified by its CAS number 1005207-24-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a benzene ring substituted with a chloromethyl group at the 4-position, a methoxy group at the 1-position, and a trifluoromethyl group at the 2-position. These substituents contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.
The structural configuration of 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene imparts distinct reactivity that is highly useful in medicinal chemistry. The chloromethyl group, for instance, serves as a versatile handle for further functionalization through nucleophilic substitution reactions. This allows chemists to introduce additional functional groups, thereby tailoring the compound for specific biological activities. The presence of the methoxy group enhances the compound's solubility in polar solvents and can influence its metabolic stability, while the trifluoromethyl group is known for its ability to modulate lipophilicity and metabolic clearance rates in drug candidates.
In recent years, there has been growing interest in this compound due to its potential applications in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, studies have demonstrated that derivatives of 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene exhibit promising activity against certain kinases and transcription factors, which are implicated in various diseases including cancer and inflammatory disorders.
The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. The trifluoromethyl group, in particular, is a well-documented pharmacophore that improves drug-like properties such as metabolic stability and binding affinity. This has led to its widespread incorporation into drug candidates across multiple therapeutic areas. In the context of 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene, the trifluoromethyl substituent likely contributes to an optimal balance between lipophilicity and polarizability, which is crucial for effective drug design.
Advances in synthetic methodologies have also facilitated the exploration of this compound's potential. Modern techniques such as transition metal-catalyzed cross-coupling reactions allow for efficient construction of complex molecular frameworks derived from 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene. These methods enable chemists to access novel analogs with tailored biological profiles, expanding the compound's utility in drug discovery programs.
The pharmacological evaluation of derivatives of 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene has yielded several intriguing findings. Preclinical studies have highlighted their potential as inhibitors of enzymes involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. The ability to modulate these pathways holds significant therapeutic promise, and ongoing research aims to optimize the efficacy and safety profiles of these compounds.
In addition to its applications in small-molecule drug development, 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic devices. Furthermore, its structural motifs are reminiscent of those found in certain pesticides and herbicides, suggesting potential applications in crop protection.
The synthesis of this compound typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps often include halogenation reactions to introduce the chloromethyl group, methylation or etherification processes to incorporate the methoxy moiety, and fluorination techniques to attach the trifluoromethyl substituent. Each step must be rigorously controlled to avoid unwanted side reactions that could compromise the final product's integrity.
Ongoing research continues to uncover new applications for 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene and its derivatives. Innovations in computational chemistry and high-throughput screening are accelerating the discovery process by enabling rapid assessment of large libraries of compounds derived from this core structure. These efforts are likely to yield novel therapeutic agents with improved pharmacological properties and reduced toxicities.
The future prospects for this compound are promising, given its versatility as a synthetic intermediate and its potential biological activity. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that effectively target specific pathological processes. 4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene is poised to play a pivotal role in this ongoing quest for innovative treatments.
1005207-24-8 (4-(chloromethyl)-1-methoxy-2-(trifluoromethyl)benzene) Related Products
- 344-48-9(2,2'-Bis(trifluoromethyl)-4,4'-diaminodiphenyl ether)
- 349-55-3(3-Methoxy-5-(trifluoromethyl)aniline)
- 402-45-9(alpha,alpha,alpha-Trifluoro-p-cresol)
- 402-52-8(4-(Trifluoromethyl)anisole)
- 395-48-2(2-(Trifluoromethyl)anisole)
- 454-90-0(1-Methoxy-3-(trifluoromethyl)benzene)
- 349-58-6(3,5-Bis(trifluoromethyl)phenol)
- 349-65-5(2-Methoxy-5-(trifluoromethyl)aniline)
- 444-30-4(2-Hydroxybenzotrifluoride)
- 98-17-9(ALPHA,A,A-Trifluoro-m-cresol)